Cas no 1806010-54-7 (3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol
• CAS No: 1806010-54-7
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4876590
• Update Time: 2025-10-31

3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-6(3-12)2-7(4-14)8(13-5)9(10)11/h2,9,14H,4H2,1H3
• InChI Key： GDLDTKPRKATKCM-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=CC(C#N)=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 0.7
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol

Recent Advances in the Study of 3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol (CAS: 1806010-54-7)

The compound 3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol (CAS: 1806010-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a compound of considerable interest to researchers in the field.

One of the key areas of research has been the optimization of synthetic routes for 3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that leverages palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of production but also reduces the environmental impact compared to traditional methods. The study highlights the importance of the difluoromethyl group in enhancing the compound's stability and bioavailability, which are critical factors for its potential use in pharmaceuticals.

In addition to its synthetic advancements, the biological activity of 3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits significant activity against cyclooxygenase-2 (COX-2), an enzyme implicated in conditions such as arthritis and cardiovascular diseases. These findings underscore the compound's potential as a lead molecule for developing new anti-inflammatory agents.

Further exploration into the mechanistic aspects of 3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol has revealed its interaction with cellular targets beyond inflammation. Research published in Nature Chemical Biology (2023) identified its role as a modulator of protein-protein interactions, particularly in pathways related to cancer cell proliferation. The study utilized advanced computational modeling and X-ray crystallography to map the binding sites of the compound, providing valuable insights for structure-based drug design. These discoveries open new avenues for developing targeted therapies, particularly in oncology.

The agrochemical potential of 3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol has also been explored, with recent studies highlighting its efficacy as a fungicide. A 2024 report in Pest Management Science demonstrated that the compound exhibits strong activity against a broad spectrum of fungal pathogens, including those resistant to conventional treatments. Its mode of action involves disrupting fungal cell wall synthesis, a mechanism that differs from existing fungicides, thereby reducing the risk of cross-resistance. This makes it a promising candidate for addressing the growing challenge of antifungal resistance in agriculture.

Despite these promising developments, challenges remain in the clinical and commercial translation of 3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol. Pharmacokinetic studies indicate that further optimization is needed to improve its metabolic stability and reduce potential off-target effects. Ongoing research is focused on derivatization strategies to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic or agrochemical products.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-methylpyridine-5-methanol (CAS: 1806010-54-7) represents a versatile and promising compound with applications spanning medicine and agriculture. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for future research and development. As studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of drug discovery and crop protection.